Cas no 2680739-98-2 (4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid)

• Product Name: 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid
• CAS No: 2680739-98-2
• MF: C₉H₇I₂NO₄
• MW: 446.965127229691
• CID: 5627004
• PubChem ID: 165923014
• Update Time: 2025-11-01

4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304395
• 2680739-98-2
• 4-acetamido-2-hydroxy-3,5-diiodobenzoic acid
• 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid

• Inchi： 1S/C9H7I2NO4/c1-3(13)12-7-5(10)2-4(9(15)16)8(14)6(7)11/h2,14H,1H3,(H,12,13)(H,15,16)
• InChI Key： XPIOLZQBMQNGJU-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)O)C=C(C=1NC(C)=O)I)O

Computed Properties

• Exact Mass: 446.84645g/mol
• Monoisotopic Mass: 446.84645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid

Research Briefing on 4-Acetamido-2-hydroxy-3,5-diiodobenzoic Acid (CAS: 2680739-98-2)

4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid (CAS: 2680739-98-2) is a halogenated benzoic acid derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique iodine substitution pattern and acetamido functional group, has shown promising potential in various applications, including radiopharmaceuticals, contrast agents, and enzyme inhibition studies. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and therapeutic potential.

The synthesis of 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid typically involves the iodination of 4-acetamido-2-hydroxybenzoic acid under controlled conditions. A study published in the Journal of Medicinal Chemistry (2023) reported an optimized synthetic route with improved yield and purity, highlighting the importance of reaction temperature and iodine stoichiometry. The compound's high iodine content makes it particularly interesting for applications in X-ray contrast imaging, where its radiopaque properties can enhance visualization in diagnostic procedures.

In the realm of radiopharmaceuticals, researchers have investigated the potential of 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid as a precursor for radioiodinated compounds. A recent study in Nuclear Medicine and Biology (2024) demonstrated its utility in the synthesis of iodine-123 labeled tracers for SPECT imaging. The compound's stability in biological systems and favorable pharmacokinetic profile were noted as key advantages for such applications.

Beyond imaging applications, biochemical studies have revealed that 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid exhibits inhibitory activity against certain metalloenzymes. Research published in Bioorganic Chemistry (2023) identified this compound as a moderate inhibitor of carbonic anhydrase isozymes, suggesting potential therapeutic applications in conditions where modulation of these enzymes is desired. The study employed molecular docking simulations to elucidate the binding interactions between the compound and the enzyme active site.

The physicochemical characterization of 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid has been another focus of recent research. Investigations using techniques such as X-ray crystallography and NMR spectroscopy have provided detailed structural information about the compound. These studies have confirmed the intramolecular hydrogen bonding between the hydroxyl and carboxyl groups, which contributes to the compound's stability in aqueous solutions.

Looking forward, the versatility of 4-Acetamido-2-hydroxy-3,5-diiodobenzoic acid suggests it may serve as a valuable scaffold for further chemical modifications. Current research directions include exploring its derivatives for improved biological activity and developing more efficient synthetic methods. As understanding of this compound's properties and applications continues to grow, it is likely to find increasing utility in both diagnostic and therapeutic areas of medicine.